Cas no 1228957-12-7 (Benzyl 4-bromostyrylcarbamate)

• Product Name: Benzyl 4-bromostyrylcarbamate
• CAS No: 1228957-12-7
• MF: C₁₆H₁₄BrNO₂
• MW: 332.191863536835
• MDL: MFCD16618954
• CID: 1025207
• PubChem ID: 53216882
• Update Time: 2025-06-08

Benzyl 4-bromostyrylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-bromostyrylcarbamate
• benzyl N-[(E)-2-(4-bromophenyl)ethenyl]carbamate
• AKOS015999040
• DTXSID90682011
• (E)-Benzyl 4-bromostyrylcarbamate
• AKOS025310501
• BS-19531
• Carbamic acid, N-[2-(4-bromophenyl)ethenyl]-, phenylmethyl ester
• MFCD16618954
• Benzyl [(E)-2-(4-bromophenyl)ethenyl]carbamate
• A890883
• 1228957-12-7
• CS-0211917
• Benzyl4-bromostyrylcarbamate
• 1-Bromo-4-(2-cbz-amino)vinylbenzene

• MDL： MFCD16618954
• Inchi： 1S/C16H14BrNO2/c17-15-8-6-13(7-9-15)10-11-18-16(19)20-12-14-4-2-1-3-5-14/h1-11H,12H2,(H,18,19)/b11-10+
• InChI Key： QTNNGECHOBOGOH-ZHACJKMWSA-N
• SMILES： BrC1C=CC(/C=C/NC(=O)OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 331.02100
• Monoisotopic Mass: 331.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.73710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-bromostyrylcarbamate

Benzyl 4-bromostyrylcarbamate (CAS No: 1228957-12-7) - A Versatile Intermediate in Modern Chemical Biology

Benzyl 4-bromostyrylcarbamate, with the chemical identifier CAS No: 1228957-12-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, has garnered considerable attention due to its versatile applications in drug discovery and synthetic chemistry. The presence of both a 4-bromostyryl group and a benzyl carbamate moiety makes it a valuable intermediate for constructing complex molecular architectures.

The 4-bromostyryl moiety is particularly noteworthy for its ability to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in the synthesis of biologically active molecules. This functionality allows for the facile introduction of aryl groups into a molecular framework, enabling the development of novel heterocyclic compounds. In contrast, the benzyl carbamate group provides a protective role for amine functionalities, ensuring selective reactivity in multi-step syntheses.

In recent years, there has been a surge in research focusing on the development of small molecules that modulate biological pathways. Benzyl 4-bromostyrylcarbamate has emerged as a key building block in this endeavor. Its structural features make it an excellent candidate for designing molecules that interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other therapeutic targets relevant to cancer and inflammatory diseases.

The utility of Benzyl 4-bromostyrylcarbamate extends beyond its role as an intermediate in drug synthesis. It has also been utilized in the development of fluorescent probes and imaging agents, where its ability to undergo specific chemical modifications allows for the creation of probes with tailored properties. These probes are invaluable tools in biomedical research, enabling researchers to visualize and study biological processes at the molecular level.

One of the most exciting applications of Benzyl 4-bromostyrylcarbamate is in the field of photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light activation makes it a promising candidate for developing photosensitizers. These photosensitizers can be used to target and destroy cancer cells selectively, offering a non-invasive alternative to traditional therapies. Recent studies have demonstrated that derivatives of this compound exhibit high efficacy in killing tumor cells while minimizing damage to healthy tissue.

The synthesis of Benzyl 4-bromostyrylcarbamate is another area where innovation continues to thrive. Researchers have developed efficient synthetic routes that leverage modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, to produce this compound with high yield and purity. These advancements not only facilitate access to the compound but also open up new possibilities for its application in complex synthetic transformations.

The growing interest in green chemistry has also influenced the synthesis of Benzyl 4-bromostyrylcarbamate. Efforts are underway to develop environmentally friendly synthetic methods that minimize waste and reduce reliance on hazardous reagents. Such approaches align with the broader goal of sustainable chemistry, ensuring that the production of this valuable compound is both efficient and eco-friendly.

In conclusion, Benzyl 4-bromostyrylcarbamate (CAS No: 1228957-12-7) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery, imaging agents, and photodynamic therapy. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.